2-(2-fluorophenoxy)-N-((1-isopropylpiperidin-4-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-fluorophenoxy)-N-((1-isopropylpiperidin-4-yl)methyl)acetamide, also known as FPh-PICA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.
Scientific Research Applications
Photoreactions in Different Solvents
- Flutamide, a related compound to the one , exhibits different photoreactions in acetonitrile and 2-propanol solvents. These reactions are significant for understanding the behavior of such compounds under various conditions, which is crucial in pharmaceutical and chemical research (Watanabe, Fukuyoshi, & Oda, 2015).
Antihypertensive Agents
- Derivatives of a similar structure have been evaluated for their inhibitory activity against T-type Ca(2+) channels, suggesting potential applications in antihypertensive treatments. These findings are relevant for drug development targeting cardiovascular diseases (Watanuki et al., 2012).
Cytotoxicity on HeLa Cells
- A series of compounds with similar structures have been synthesized and evaluated for their cytotoxicity against human cervical carcinoma (HeLa) cells. Such research is crucial for the development of anticancer drugs (Parthiban et al., 2011).
Intermediate for Antimalarial Drugs
- N-(2-Hydroxyphenyl)acetamide, a compound structurally related, serves as an intermediate in the synthesis of antimalarial drugs. This emphasizes its importance in the synthesis of medications to combat malaria (Magadum & Yadav, 2018).
Synthesis of Novel Compounds
- Novel compounds with similar structures have been synthesized, expanding the chemical library and providing new avenues for pharmaceutical research (Man-li, 2008).
Radioligands for Imaging
- Fluorine-labeled ligands, structurally related to the chemical , have been synthesized for use in imaging peripheral benzodiazepine receptors, highlighting applications in neuroimaging and diagnostics (Zhang et al., 2003).
properties
IUPAC Name |
2-(2-fluorophenoxy)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25FN2O2/c1-13(2)20-9-7-14(8-10-20)11-19-17(21)12-22-16-6-4-3-5-15(16)18/h3-6,13-14H,7-12H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTYCOBRMNGHLFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(CC1)CNC(=O)COC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-fluorophenoxy)-N-((1-isopropylpiperidin-4-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.